Cas no 71748-64-6 (Verrucarin A,7'-deoxo-2'-deoxy-4',8-dihydroxy-7'-[(1S)-1-hydroxyethyl]-, (4'R,7'R,8R)-)

• Product Name: Verrucarin A,7'-deoxo-2'-deoxy-4',8-dihydroxy-7'-[(1S)-1-hydroxyethyl]-, (4'R,7'R,8R)-
• CAS No: 71748-64-6
• MF: C₂₉H₄₀O₁₀
• MW: 548.621910095215
• CID: 575258
• PubChem ID: 46883114
• Update Time: 2025-04-19

Verrucarin A,7'-deoxo-2'-deoxy-4',8-dihydroxy-7'-[(1S)-1-hydroxyethyl]-, (4'R,7'R,8R)- Chemical and Physical Properties

Names and Identifiers

• Verrucarin A,7'-deoxo-2'-deoxy-4',8-dihydroxy-7'-[(1S)-1-hydroxyethyl]-, (4'R,7'R,8R)-
• NSC269754
• UNII-J5315QE66D
• 71748-64-6
• Verrucarin A, 7'-deoxo-2'-deoxy-4',8-dihydroxy-7'-(1-hydroxyethyl)-, (4'R,7'R(S),8R)-
• Baccharinoid B 2
• J5315QE66D
• Baccharin B2
• CHEMBL1079020
• Isobaccharol

• Inchi： 1S/C29H40O10/c1-16-9-23-28(12-19(16)31)14-36-26(34)10-17(2)20(32)13-35-21(18(3)30)7-5-6-8-25(33)39-22-11-24(38-23)29(15-37-29)27(22,28)4/h5-9,17-24,30-32H,10-15H2,1-4H3
• InChI Key： PYYBXMVTBWYBDY-UHFFFAOYSA-N
• SMILES： CC(C1C=CC=CC(=O)OC2C3(C4(C(OC(C53OC5)C2)C=C(C)C(O)C4)COC(=O)CC(C)C(O)CO1)C)O

Computed Properties

• Exact Mass: 548.2622
• Monoisotopic Mass: 548.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 1
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.33
• Boiling Point: 812.4°C at 760 mmHg
• Flash Point: 266.3°C
• Refractive Index: 1.592
• PSA: 144.28
• LogP: 1.36420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes